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Compound of Interest

Compound Name: Carprofen Ethyl Ester

CAS No.: 52262-89-2

Cat. No.: B563997

Get Quote

Executive Summary & Core Directive
Do NOT dispose of Carprofen Ethyl Ester down the drain or in municipal trash. Carprofen
Ethyl Ester (CAS: 52262-89-2) is a lipophilic, toxic carbazole derivative.[1] While not explicitly

listed on the EPA RCRA P-list or U-list, it exhibits acute oral toxicity (H301) and poses

significant ecological risks as an emerging contaminant in water systems.

The only authorized disposal method is High-Temperature Incineration via a licensed

hazardous waste contractor.

Chemical Profile & Hazard Identification
Understanding the physicochemical properties is the prerequisite for safe disposal.
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Property Specification Operational Implication

Chemical Name Carprofen Ethyl Ester
Impurity Standard / Research

Compound

CAS Number 52262-89-2 Use for waste manifesting

Parent Compound Carprofen (CAS 53716-49-7) NSAID (COX-2 inhibitor)

Physical State Solid (Crystalline Powder)
Dust generation risk during

weighing

Solubility
Insoluble in Water; Soluble in

Ethanol, DMSO

Must go into organic solvent

waste streams

GHS Classification Acute Tox. 3 (Oral); H301
"Toxic if Swallowed" - High

Alert

Ecological Impact
Persistent Pharmaceutical

Pollutant

Zero-discharge policy for

drains

Waste Classification & Regulatory Status
RCRA Status (USA): Carprofen Ethyl Ester is not a P-listed or U-listed waste. However,

due to its LD50 toxicity profile, it must be managed as Non-RCRA Regulated Hazardous

Waste (unless mixed with RCRA-regulated solvents like Acetonitrile/Methanol, which renders

it D001/F003 hazardous waste).

Segregation Category: Toxic / Pharmaceutical / Organic.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance & Contaminated Debris)
Applicable to: Expired reference standards, weighing boats, contaminated gloves, and paper

towels.

Containment: Place the solid waste directly into a wide-mouth HDPE jar or a dedicated solid

waste drum lined with a 6-mil polyethylene bag.

Labeling: Affix a hazardous waste label.
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Primary Constituent: "Carprofen Ethyl Ester - Solid Debris"

Hazard Checkbox: [x] Toxic

Sealing: Screw the lid tight. Do not leave open in the fume hood.

Disposal Path: Transfer to the hazardous waste accumulation area for pickup. Destination:

Incineration.

Protocol B: Liquid Waste (HPLC Effluent & Mother Liquors)
Applicable to: Dissolved samples in Methanol, Acetonitrile, or DMSO.

Segregation: Do not pour into aqueous/acid/base streams. Use the Halogenated or Non-

Halogenated Organic Solvent carboy (depending on the solvent used).

Note: Carprofen contains a Chlorine atom, but at analytical concentrations (<1 mg/mL), it

typically does not mandate a "Halogenated" classification unless the solvent itself is

halogenated (e.g., DCM). Check local site rules.

Compatibility: Ensure the waste stream does not contain oxidizers (e.g., Nitric Acid), which

could react with the organic solvent matrix.[2]

Labeling: List "Carprofen Ethyl Ester" as a trace contaminant on the carboy tag.

Disposal Path:Fuel Blending or Incineration.

Protocol C: Empty Containers (The "RCRA Empty" Rule)
Definition: A container is "RCRA Empty" if less than 3% of the weight remains (for containers

<119 gallons).

Procedure:

Triple Rinse the vial with a suitable solvent (Ethanol or Methanol).

Collect Rinsate: Pour the rinsate into the Liquid Waste carboy (Protocol B). Do not pour

rinsate down the sink.
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Deface Label: Cross out the chemical name.

Discard: The rinsed, empty glass vial can now be disposed of in the Glass/Sharps bin (or

chemically contaminated glass bin, depending on facility policy).

Emergency Spill Response Workflow
In the event of a powder spill outside a containment device:
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Spill Detected

Assess Volume & Location
(Is it safe to clean?)

Don PPE:
Nitrile Gloves (Double), Lab Coat,
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Minor Spill (<500mg)

Notify EHS / Supervisor

Major Spill / Unsafe

Cover spill with
Damp Paper Towels

(Prevents Dust)

Scoop into
Disposable Container

Wipe Area with Ethanol
Repeat 2x

Label as Hazardous Waste
(Toxic Solid)

Click to download full resolution via product page

Figure 1: Decision logic for responding to a solid spill of Carprofen Ethyl Ester in the

laboratory.
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Visualizing the Disposal Decision Tree
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Clean Vial
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Figure 2: Waste segregation and disposal pathways ensuring zero environmental release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b563997/docs#standard-operating-procedure-
disposal-of-carprofen-ethyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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